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Compound Name: Nootkatin

Cat. No.: B12803902

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nootkatin, a naturally occurring sesquiterpenoid, is a compound of significant interest in the
pharmaceutical and flavor industries. Best known as the characteristic flavor and aroma
component of grapefruit, its potential therapeutic applications are also the subject of ongoing
research. This technical guide provides an in-depth overview of the physicochemical properties
and solubility of Nootkatin, presenting key data in a structured format to support research and
development activities. Detailed methodologies for the determination of these properties are
also outlined, alongside a visualization of its key signaling pathway.

Physicochemical Properties

Nootkatin's utility in various applications is fundamentally governed by its physicochemical
characteristics. A comprehensive summary of these properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula Ci1s5H220 [1112][3]

Molecular Weight 218.33 g/mol [1][3]
White to yellowish crystalline

Appearance solid or colorless to yellowish [11[2]
liquid

Melting Point 32-38 °C [11[3]

- , 125-130 °C at 0.50 mm Hg;

Boiling Point [1114]
170 °C

pKa (predicted) 7.765 [5]

Log P (Octanol-Water Partition

. ~3.8 [31[4]
Coefficient)
Vapor Pressure 0.001183 mm Hg at 23°C [3][4]

Solubility Profile

The solubility of Nootkatin in various solvents is a critical parameter for its formulation and
delivery. Nootkatin is sparingly soluble in water but demonstrates good solubility in several
organic solvents. A summary of its solubility is provided in Table 2.

Solvent Solubility Reference(s)

Very slightly soluble (~2.375
Water ) [1]
mg/L at 25°C, estimated)

Ethanol Soluble (~33 mg/mL) [2]

Dimethyl Sulfoxide (DMSO)

Soluble (~20 mg/mL)

[2]

Dimethylformamide (DMF)

Soluble (~33 mg/mL)

[2]

Dipropylene Glycol

Soluble

[1]

Oils

Soluble

[2]
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Experimental Protocols

The following sections describe generalized experimental methodologies for determining the
key physicochemical and solubility properties of a compound like Nootkatin.

Determination of Melting Point

The melting point of a solid crystalline substance is the temperature at which it changes state
from solid to liquid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes

Thermometer

Spatula

Procedure:

Ensure the Nootkatin sample is dry and in a fine powder form.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample at a steady rate of 1-2 °C per minute.

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (the completion of
melting). The range between these two temperatures is the melting point range.

Determination of Boiling Point (Micro Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.
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Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Procedure:

Place a small amount of liquid Nootkatin into the small test tube.

 Invert the sealed capillary tube and place it into the test tube with the open end submerged
in the liquid.

o Attach the test tube to a thermometer and immerse the setup in a heating bath.

o Heat the bath gradually. As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube.

» Continue heating until the bubbling is rapid and continuous.
e Turn off the heat and allow the bath to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.

Determination of Solubility

This protocol outlines a general method for qualitatively and quantitatively assessing the
solubility of Nootkatin in a given solvent.

Apparatus:
o Vials or test tubes

e Analytical balance
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» Vortex mixer or magnetic stirrer

e Centrifuge

o Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system
Procedure (Quantitative - Shake-Flask Method):

Add an excess amount of Nootkatin to a known volume of the solvent in a vial.

o Seal the vial and agitate it at a constant temperature for a set period (e.g., 24-48 hours) to
ensure equilibrium is reached.

 After equilibration, centrifuge the solution to separate the undissolved solid.
o Carefully withdraw a known volume of the supernatant.

» Dilute the supernatant with an appropriate solvent and determine the concentration of
Nootkatin using a suitable analytical method such as UV-Vis spectrophotometry or HPLC
with a pre-established calibration curve.

o Calculate the solubility in units such as mg/mL or mol/L.
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Solubility Determination Workflow
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Caption: A generalized workflow for the experimental determination of Nootkatin's solubility.

© 2025 BenchChem. All rights reserved. 6/10

Tech Support


https://www.benchchem.com/product/b12803902?utm_src=pdf-body-img
https://www.benchchem.com/product/b12803902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12803902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biological Activity and Signaling Pathway

Nootkatin has been shown to exhibit various biological activities, including the activation of
AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.

AMPK Signaling Pathway Activation by Nootkatin

Nootkatin is known to activate AMPK, which in turn phosphorylates downstream targets such
as Acetyl-CoA Carboxylase (ACC), leading to the inhibition of fatty acid synthesis and the
promotion of fatty acid oxidation. This activation is mediated by upstream kinases, including
Liver Kinase B1 (LKB1) and Ca2*/Calmodulin-Dependent Protein Kinase Kinase (CaMKK).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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